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Compound of Interest

Compound Name:
Benzyl 2-(4-amino-2-oxopyrimidin-

1(2H)-yl)acetate

CAS No.: 211321-08-3

Cat. No.: B2566151

Get Quote

Executive Summary: The Physicochemical
Pharmacophore
Benzyl pyrimidines, exemplified by Trimethoprim (TMP), represent a cornerstone class of

antifolates. Their efficacy is not solely defined by binding affinity (

) but is strictly governed by a triad of physicochemical properties: ionization (pKa), lipophilicity
(LogP/LogD), and solid-state thermodynamics (polymorphism).

This guide moves beyond basic structural descriptions to analyze how modulating these

parameters dictates the drug's ability to penetrate bacterial cell envelopes (Gram-negative

porins vs. Gram-positive peptidoglycan), accumulate in target tissues, and maintain

thermodynamic stability in formulation.

Molecular Architecture & Ionization Logic
The core pharmacophore consists of a 2,4-diaminopyrimidine ring linked via a methylene

bridge to a substituted phenyl (benzyl) ring.
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The Critical Role of pKa
The 2,4-diaminopyrimidine ring acts as a proton trap. The N1 nitrogen is the most basic center.

Mechanism: At physiological pH, a significant fraction of the molecule exists in the

protonated (cationic) state. This protonation is non-negotiable for high-affinity binding.

Binding Interaction: The protonated N1 forms a critical ionic salt bridge with the carboxylate

side chain of a conserved amino acid residue in the DHFR active site (e.g., Asp27 in E. coli,

Glu30 in mammalian DHFR).

pKa Modulation:

Trimethoprim (TMP): pKa

7.1–7.2. This places it right at the physiological tipping point, allowing a balance between
the neutral form (required for membrane permeation) and the cationic form (required for
target binding).

Substituent Effects: Electron-donating groups (alkoxy) on the benzyl ring can subtly

influence the pKa of the pyrimidine ring via long-range inductive effects, though the

methylene bridge insulates this somewhat.

Lipophilicity (LogP) and Permeability
Lipophilicity drives the passive diffusion across the bacterial inner membrane.

The "Goldilocks" Zone:

Too Hydrophilic (LogP < 0): Poor membrane permeation; relies on porins (in Gram-

negatives).

Too Lipophilic (LogP > 3): Trapped in the membrane bilayer; high non-specific binding;

potential for mammalian toxicity (CNS penetration).

Optimal Range: LogP 1.0 – 2.5.

Comparative Physicochemical Data
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The following table synthesizes data for key generations of benzyl pyrimidines.

Derivative
Structure
Note

pKa (N1)
LogP
(Oct/Wat)

Solubility
Profile

Key
Characteris
tic

Trimethoprim
3,4,5-

trimethoxy
7.12 0.91 – 1.4

Class II (Low

Sol, High

Perm)

Balanced

profile; broad

spectrum.

Brodimoprim
4-bromo-3,5-

dimethoxy
~7.0 2.01 – 2.69

Lower

aqueous

solubility

Higher

lipophilicity

enhances

tissue

penetration

(e.g.,

neutrophils).

Tetroxoprim

4-(2-

methoxyetho

xy)

~8.25* 1.27 (Calc) Moderate

Similar to

TMP but

tailored for

specific

formulations.

Iclaprim
Chromene-

linked
~7.0 ~2.5

Low (often

used as salt)

Extended

spectrum

(MRSA);

overcomes

specific

resistance

mechanisms.

*Note on Tetroxoprim: Some sources cite pKb 8.25, implying pKa 5.75, while others suggest

basicity higher than TMP. Structural analysis (electron-donating ether tail) supports a pKa

TMP.

Visualization: Structure-Activity Relationship (SAR)
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The following diagram illustrates the logical flow from chemical structure to biological outcome,

highlighting the interaction with the DHFR active site.

Chemical Scaffold Physicochemical Property Biological Interaction
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(Ionization State)
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Steric Fit
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(Hydrophobic)
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Asp27 (E. coli)
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Ionic Salt Bridge
(Critical Binding)

Van der Waals
Interaction

Bacterial Membrane
Permeation

Diffusion Rate
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Caption: Causal flow from molecular scaffold components to physicochemical properties and

subsequent biological interactions with the DHFR enzyme and bacterial membrane.

Experimental Protocols
Protocol A: Potentiometric Determination of pKa
This is the gold standard for determining the ionization constant of the pyrimidine nitrogen.

Principle: Precise measurement of pH change upon addition of titrant (HCl or KOH) to a

solution of the substance. The inflection point of the titration curve yields the pKa.

Materials:

Automatic Potentiometric Titrator (e.g., Mettler Toledo or Sirius T3).

0.1 M HCl and 0.1 M KOH (standardized).
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Ionic Strength Adjuster: 0.15 M KCl (to mimic physiological ionic strength).

Solvent: Degassed water (carbon dioxide free). Note: If solubility is <0.1 mg/mL, use a co-

solvent method (Methanol/Water) and extrapolate to 0% methanol (Yasuda-Shedlovsky

extrapolation).

Workflow:

Preparation: Dissolve 1–2 mg of the benzyl pyrimidine derivative in 20 mL of 0.15 M KCl

solution. Ensure the temperature is thermostated to 25.0 °C ± 0.1 °C.

Acidification: Lower the pH to ~2.5 using 0.1 M HCl to ensure the pyrimidine is fully

protonated.

Titration: Titrate with 0.1 M KOH in small increments (e.g., 5 µL). Allow electrode stabilization

(drift < 0.5 mV/s) between additions.

Data Collection: Record pH vs. Volume of titrant up to pH ~11.

Analysis: Plot the first derivative (

). The maximum corresponds to the equivalence point. Use the Henderson-Hasselbalch
equation fitting to calculate pKa.

Protocol B: Shake-Flask Lipophilicity (LogP)
Measurement
While HPLC methods (ElogD) are faster, the Shake-Flask method remains the validation

standard.

Principle: Direct measurement of the distribution of the compound between two immiscible

phases: n-octanol (organic) and water (aqueous buffer) at equilibrium.

Workflow:

Pre-saturation: Saturate n-octanol with phosphate buffer (pH 7.4) and vice versa for 24

hours. This prevents volume changes during the experiment.
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Stock Solution: Dissolve the drug in the pre-saturated n-octanol phase. Measure UV

absorbance (

) at

(usually ~270 nm for TMP derivatives).

Equilibration:

Mix a known volume of stock octanol solution (

) with a known volume of pre-saturated buffer (

) in a glass vial.

Ratio recommendation: 1:1 for LogP ~1; 1:10 for LogP > 2.

Agitation: Rotate (do not shake vigorously to avoid emulsions) for 1 hour at 25 °C. Centrifuge

to separate phases.

Quantification:

Remove the aqueous phase.

Measure the concentration in the octanol phase (

) via UV or HPLC.

Self-Validation Step: Calculate mass balance. If recovery < 95%, adsorption to glass or

precipitation has occurred.

Calculation:

Solid-State Physics & Polymorphism
Benzyl pyrimidines exhibit significant polymorphism, which impacts solubility and bioavailability.

Trimethoprim: Known to exist in at least two anhydrous polymorphs (Form I and Form II).

Form I is the thermodynamically stable form at room temperature.
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Impact: Metastable forms may show higher apparent solubility but risk conversion during

storage (Ostwald ripening).

Characterization:

DSC (Differential Scanning Calorimetry): Look for endothermic melting peaks. TMP Form I

melts ~199–203 °C.

PXRD (Powder X-Ray Diffraction): Distinct Bragg reflections identify the crystal lattice.

Visualization: Physicochemical Optimization
Workflow
This diagram outlines the decision tree for optimizing a new benzyl pyrimidine derivative.
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New Derivative Synthesis

Measure pKa (Potentiometry)
Target: 6.5 - 7.5

Measure LogP (Shake Flask)
Target: 1.0 - 2.5

Aqueous Solubility
Target: >0.1 mg/mL

Meets Criteria?

Solid State Profiling
(DSC/XRD)

Yes

Structural Modification
(e.g., Add polar group)

No
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Caption: Iterative workflow for filtering benzyl pyrimidine candidates based on physicochemical

thresholds.
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Structure and Polymorphism of Trimethoprim

Tetramorphs of the Antibiotic Drug Trimethoprim: Characteriz

Source:

Brodimoprim Physicochemical Properties

Correlation of trimethoprim and brodimoprim physicochemical and lipid membrane

interaction properties with their accumulation in human neutrophils.[2][3][4]

Source:

Iclaprim and Extended Spectrum Derivatives

Iclaprim, a novel diaminopyrimidine with potent activity on trimethoprim sensitive and
resistant bacteria.

Source:

General Physicochemical Data (Tetroxoprim/Brodimoprim)

Chemical Properties of Brodimoprim and Tetroxoprim.

Source: [5]

DHFR Inhibitor Design & SAR

Benzamide Trimethoprim Derivatives as Human Dihydrofolate Reductase Inhibitors.[6]

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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